BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Ticlatone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ticlatone

Cat. No.: B1681313

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ticlatone, also known by its chemical name 6-Chloro-1,2-benzisothiazol-3(2H)-one, is a
synthetic compound belonging to the benzisothiazole class.[1] It is recognized for its potent
antifungal properties against a range of pathogenic fungi, including various species of Candida
and Aspergillus.[2] These application notes provide detailed protocols for the preparation of a
ticlatone stock solution for in vitro research and an overview of its proposed mechanism of
action.

Data Presentation

Quantitative data for ticlatone is summarized in the table below for easy reference.
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Property Value Reference
Molecular Formula C7H4CINOS [3]
Molecular Weight 185.63 g/mol [3]

CAS Number 70-10-0 [3]
Appearance Off-White to Light Beige Solid

Solubility Soluble in DMSO [2]

Storage (Solid)

Dry, dark, short-term (days to
weeks) at 0-4°C; long-term

(months to years) at -20°C.

[2]

Storage (in DMSO)

Short-term at -20°C; long-term
at -80°C.

Experimental Protocols
Preparation of a 10 mM Ticlatone Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of ticlatone in dimethyl

sulfoxide (DMSO), suitable for use in most in vitro cell-based assays.

Materials:

Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips

Ticlatone powder (MW: 185.63 g/mol )

Sterile microcentrifuge tubes or cryovials

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
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Procedure:

Pre-weighing Preparation: Before weighing, ensure the ticlatone powder has equilibrated to

room temperature to prevent condensation.

» Weighing Ticlatone: Accurately weigh out 1.856 mg of ticlatone powder using an analytical
balance and place it into a sterile microcentrifuge tube.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
ticlatone powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the ticlatone is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary.

 Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution
can be sterilized by passing it through a 0.22 pum syringe filter into a new sterile tube.

 Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-
term storage or -80°C for long-term storage.

Note on Usage in Cell Culture:

When preparing working solutions for cell-based assays, it is crucial to dilute the DMSO stock
solution in the culture medium to a final DMSO concentration that is non-toxic to the cells,
typically below 0.5%. A vehicle control (medium with the same final concentration of DMSO)
should always be included in experiments.

Proposed Mechanism of Action and Signaling
Pathway

The precise molecular target of ticlatone is still a subject of ongoing research. However,
current evidence suggests that its antifungal activity is primarily due to the disruption of fungal
cell membrane integrity.[2] It is proposed that ticlatone may interact with thiol-containing
proteins within the fungal cell, leading to enzyme inhibition and the generation of oxidative
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stress. This cascade of events ultimately compromises the cell membrane, leading to fungal
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cell death.

Proposed mechanism of action for Ticlatone.

Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of a ticlatone stock solution
for research applications.
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Workflow for Ticlatone stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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